Cas no 15460-04-5 (2,4,6-Trichloro-3-ethyl-5-methylphenol)

• Product Name: 2,4,6-Trichloro-3-ethyl-5-methylphenol
• CAS No: 15460-04-5
• MF: C₉H₉Cl₃O
• MW: 239.526160001755
• CID: 218084
• PubChem ID: 247899
• Update Time: 2025-06-08

2,4,6-Trichloro-3-ethyl-5-methylphenol Chemical and Physical Properties

Names and Identifiers

• Phenol,2,4,6-trichloro-3-ethyl-5-methyl-
• 2,4,6-trichloro-3-ethyl-5-methylphenol
• 2,4,6-TRICHLORO-3-ETHYL-5-METHYL-PHENOL
• 3-ETHYL-5-METHYL-2,4,6-TRICHLOROPHENOL
• 2,4,6-Trichlor-3-methyl-5-ethylphenol
• 3-Ethyl-5-methyl-2,4,6-trichlor-phenol
• AC1L6L9B
• AC1Q2SV3
• AC1Q3L1Q
• AR-1D3051
• CTK4C8348
• NSC63353
• C9H9Cl3O
• DTXSID70289749
• AKOS024332248
• n-pentylhydrazinehydrochloride
• 6658-11-3
• 15460-04-5
• FT-0763344
• NSC-63353
• SCHEMBL22402726
• 2,4,6-Trichloro-3-ethyl-5-methylphenol

• Inchi： 1S/C9H9Cl3O/c1-3-5-6(10)4(2)7(11)9(13)8(5)12/h13H,3H2,1-2H3
• InChI Key： RXOQFAHAWHYIOQ-UHFFFAOYSA-N
• SMILES： ClC1C(C)=C(C(=C(C=1CC)Cl)O)Cl

Computed Properties

• Exact Mass: 237.97207
• Monoisotopic Mass: 237.972
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 1.386
• Boiling Point: 289.4°Cat760mmHg
• Flash Point: 128.8°C
• Refractive Index: 1.576
• PSA: 20.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Meta cresols
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Cresols Meta cresols

Additional information on 2,4,6-Trichloro-3-ethyl-5-methylphenol

Introduction to 2,4,6-Trichloro-3-ethyl-5-methylphenol (CAS No. 15460-04-5)

2,4,6-Trichloro-3-ethyl-5-methylphenol, with the CAS number 15460-04-5, is a chlorinated phenolic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields. This compound is characterized by its molecular formula C₉H₉Cl₃O and molecular weight of 256.51 g/mol. The presence of multiple chlorine atoms and a methyl group in its structure imparts it with distinctive physical and chemical properties, making it a subject of interest for researchers and industry professionals alike.

The synthesis of 2,4,6-Trichloro-3-ethyl-5-methylphenol typically involves multi-step processes, including chlorination and alkylation reactions. These processes require precise control over reaction conditions to ensure high yields and purity. Recent advancements in green chemistry have led to the development of more sustainable and environmentally friendly methods for the synthesis of this compound, which is a significant step forward in reducing the environmental impact of chemical production.

In terms of physical properties, 2,4,6-Trichloro-3-ethyl-5-methylphenol is a white crystalline solid at room temperature with a melting point ranging from 78 to 80°C. It is slightly soluble in water but highly soluble in organic solvents such as ethanol and acetone. These solubility characteristics make it suitable for various applications in chemical formulations and industrial processes.

The chemical reactivity of 2,4,6-Trichloro-3-ethyl-5-methylphenol is influenced by the presence of the phenolic hydroxyl group and the multiple chlorine substituents. The phenolic hydroxyl group can participate in various reactions such as esterification, etherification, and oxidation. The chlorine atoms can also undergo substitution reactions under appropriate conditions. These reactivity profiles make 2,4,6-Trichloro-3-ethyl-5-methylphenol a versatile intermediate in the synthesis of more complex molecules.

In the field of pharmaceutical research, 2,4,6-Trichloro-3-ethyl-5-methylphenol has shown promise as a potential lead compound for the development of new drugs. Studies have indicated that this compound exhibits antimicrobial properties against a range of bacteria and fungi. The mechanism of action is thought to involve disruption of cell membranes and inhibition of essential metabolic pathways. Ongoing research is focused on optimizing the structure of this compound to enhance its potency and selectivity while minimizing potential side effects.

Beyond pharmaceutical applications, 2,4,6-Trichloro-3-ethyl-5-methylphenol has found use in various industrial sectors. In the agricultural industry, it has been explored as a component in fungicides and herbicides due to its broad-spectrum activity against plant pathogens. In the materials science field, it has been used as an additive in polymers to improve their thermal stability and resistance to degradation.

Safety considerations are paramount when handling 2,4,6-Trichloro-3-ethyl-5-methylphenol. While it is not classified as a hazardous substance under current regulations, proper safety protocols should be followed to ensure safe handling and storage. This includes using appropriate personal protective equipment (PPE) such as gloves and goggles, working in well-ventilated areas, and following guidelines for waste disposal.

In conclusion, 2,4,6-Trichloro-3-ethyl-5-methylphenol (CAS No. 15460-04-5) is a multifaceted compound with a wide range of applications across different industries. Its unique chemical structure and properties make it an important molecule for both academic research and industrial development. As research continues to uncover new uses and optimize existing applications, the importance of this compound is likely to grow further.